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Compound of Interest

Compound Name: LSN 3213128

Cat. No.: B15586520 Get Quote

This document provides crucial safety, handling, and disposal information for LSN 3213128, a

selective, nonclassical, orally bioavailable antifolate. The primary goal is to furnish researchers,

scientists, and drug development professionals with the necessary procedural guidance to

ensure safe laboratory operations and proper material disposal.

Proper Disposal Procedures for LSN 3213128
According to the Safety Data Sheet (SDS) for LSN 3213128 (CAS No. 1941211-99-9), the

substance is not classified as a hazardous mixture.[1] However, it is imperative to adhere to

standard laboratory best practices and local regulations for chemical waste disposal.

Step-by-Step Disposal Protocol:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols. Regulations can vary significantly by

region and institution.

Solid Waste:

Collect waste LSN 3213128 powder in a clearly labeled, sealed container. The label

should include the chemical name ("LSN 3213128"), CAS number ("1941211-99-9"), and

any other identifiers required by your institution.
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Dispose of the container through your institution's chemical waste program. Do not mix

with general laboratory trash.

Liquid Waste (Solutions):

Solutions of LSN 3213128, for instance, in DMSO, should be collected in a designated,

sealed, and clearly labeled waste container.

The label must indicate the solvent used and the approximate concentration of LSN
3213128.

Never dispose of solutions containing LSN 3213128 down the drain.

Contaminated Materials:

Any materials that have come into contact with LSN 3213128, such as pipette tips, gloves,

and weighing paper, should be collected in a designated, sealed waste bag or container.

This waste should be disposed of through the chemical waste stream, not as regular trash.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of LSN 3213128.

Property Value Reference

CAS Number 1941211-99-9 [1][2]

Molecular Formula C17H16FN3O4S2 [1][2]

Molecular Weight 409.46 g/mol [1][2]

Appearance Powder [2]

Biological Activity
LSN 3213128 is a potent and specific inhibitor of aminoimidazole-4-carboxamide

ribonucleotide formyltransferase (AICARFT).[3][4][5][6] This inhibition leads to anti-tumor

activity.[3][4][5][6]
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Target
IC50 (Enzyme
Inhibition)

IC50 (Cell-based) Reference

AICARFT 16 nM 19 nM [3]

Cell Line
GI50 (Standard
RPMI Medium)

GI50 (Low-Folate
Medium)

Reference

NCI-H460 3470 nM Not Reported [6]

MDA-MB-231 44 nM Not Reported [6]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of LSN 3213128 and

ensuring laboratory safety.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [3]

In Solvent -80°C 1 year [3]

Handling Recommendations:

Use in a well-ventilated area.[1]

Avoid inhalation, and contact with skin and eyes.[1]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

An accessible safety shower and eye wash station should be available.[1]

Experimental Protocols
General Protocol for In Vitro Cell Proliferation Assay:
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This protocol provides a general framework for assessing the anti-proliferative effects of LSN
3213128 on cancer cell lines.

Cell Culture: Culture cancer cell lines (e.g., NCI-H460, MDA-MB-231) in appropriate media

and conditions as recommended by the supplier.

Compound Preparation: Prepare a stock solution of LSN 3213128 in a suitable solvent, such

as DMSO.[3] Perform serial dilutions to achieve the desired final concentrations.

Cell Seeding: Seed cells in 96-well plates at a predetermined density and allow them to

adhere overnight.

Treatment: Treat the cells with varying concentrations of LSN 3213128. Include a vehicle

control (e.g., DMSO) and a positive control if available.

Incubation: Incubate the plates for a specified period (e.g., 72 hours).

Viability Assay: Assess cell viability using a standard method, such as the MTT or CellTiter-

Glo® assay.

Data Analysis: Calculate the half-maximal growth inhibition (GI50) values by plotting cell

viability against the logarithm of the compound concentration and fitting the data to a dose-

response curve.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of LSN 3213128 and a typical

experimental workflow.
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Caption: Mechanism of action of LSN 3213128.
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Caption: In Vitro Cell Proliferation Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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